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Compound of Interest |

Compound Name: Sodium feredetate
CAS No.: 18154-32-0
Cat. No.: B092274
Get Quote
. J

This guide provides an in-depth, procedural framework for the safe and compliant disposal of
sodium feredetate (CAS No. 15708-41-5), a compound frequently utilized in pharmaceutical
research and development as a source of iron.[1][2][3][4] Adherence to these protocols is
essential for ensuring laboratory safety, maintaining environmental integrity, and complying with
regulatory standards. This document is intended for researchers, scientists, and drug
development professionals who handle this substance.

Understanding Sodium Feredetate: Properties and
Hazards

Sodium feredetate, also known as sodium ironedetate, is a chelated iron compound.[1] It is a
yellow or yellowish-brown crystalline powder that is soluble in water.[1] While not classified as a
hazardous substance for transport, it is crucial to recognize its potential hazards to ensure safe
handling and disposal.[5][6]

Key Hazards:

« [rritation: May cause skin, eye, and respiratory irritation.[5][7]
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» Environmental Toxicity: While not expected to be a short-term hazard, high concentrations
can be harmful to aquatic life.[7][8] The LC50 for the fathead minnow is 100 mg/L over 96
hours, and for daphnia magna, it is 13 mg/L over 96 hours.[6][7]

o Decomposition: At high temperatures, such as in a fire, it may produce toxic fumes, including
carbon oxides, nitrogen oxides, sodium oxides, and iron oxides.[5][6][7]

Property Value Source
Chemical Formula C10H12FeN2NaO8 [7]
Molecular Weight 367.05 g/mol [7]
Appearance Yellow powder or granules [51[7]
Solubility Soluble in water [51[7]
pH (1% solution) 40-6.5 [1]

The Core Principle of Disposal: Regulatory
Compliance

The disposal of any chemical waste, including sodium feredetate, is governed by a hierarchy
of regulations. Federal guidelines from the Environmental Protection Agency (EPA) and the
Occupational Safety and Health Administration (OSHA) provide a national framework.[9][10]
However, state and local regulations are often more stringent and must be followed.[5][6][7]

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific guidance on chemical waste disposal procedures.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of sodium
feredetate waste.
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Caption: Decision workflow for sodium feredetate disposal.
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Step-by-Step Disposal Protocols
Protocol 1: Disposal of Small Quantities of
Uncontaminated Sodium Feredetate

The term "small quantity” is not explicitly defined by a single regulation and can vary by
jurisdiction. As a best practice in a laboratory setting, this should be interpreted as residual
amounts on glassware or spatulas, or a few grams of solid material.

For Aqueous Solutions (e.g., rinsate from cleaning glassware):

o Neutralization (if necessary): Check the pH of the solution. While a 1% solution has a pH
between 4.0 and 6.5, concentrated solutions may be more acidic.[1] If the pH is outside the
acceptable range for your local water authority (typically 6.0-9.0), neutralize it with a suitable
acid or base.

¢ Dilution: Ensure the solution is dilute.

» Disposal: Pour the neutralized, dilute solution down the sanitary sewer drain with copious
amounts of running water. This helps to prevent any potential harm to the plumbing
infrastructure and the aquatic environment.[5][6][7]

For Solid, Unused Material:
» Containerization: Place the solid sodium feredetate in a sealed, clearly labeled container.

» Disposal: This may be disposed of in the regular solid waste stream (trash), provided it is a
very small amount and your institutional policy allows for it.[5][6][7] It is crucial to confirm this
with your EHS department.

Protocol 2: Disposal of Large Quantities or
Contaminated Sodium Feredetate

Any quantity beyond a few grams, or any sodium feredetate that has been mixed with other
chemicals, is considered hazardous waste and must be disposed of accordingly.[8]
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o Waste Segregation: Do not mix sodium feredetate waste with other waste streams,
especially strong oxidizing agents, as this can cause a chemical reaction.[5][6][7]

» Containerization:
o Place the waste in a chemically compatible container with a secure, tight-fitting lid.[10][11]

o The container must be clearly labeled with "Hazardous Waste" and the full chemical name:
"Sodium Feredetate".[10]

o Keep the container closed at all times, except when adding waste.[10]

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory. This area should be away from general work areas and incompatible chemicals.

» Disposal: Arrange for the collection of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.[5][6][7]

Decontamination Procedures
Personal Protective Equipment (PPE):

» Gloves: Dispose of contaminated gloves as solid waste. If grossly contaminated, they should
be placed in the hazardous waste container.

o Lab Coats: If significant contamination occurs, remove the lab coat immediately and have it
professionally laundered. Do not take contaminated lab coats home.

o Eye Protection: Clean and decontaminate safety glasses or goggles according to standard
laboratory procedures.

Equipment and Glassware:
e Initial Rinse: Rinse all contaminated glassware and equipment with water.

» Rinsate Collection: The initial rinsate from heavily contaminated items should be collected as
hazardous waste.[12] Subsequent rinses with small residual amounts can typically be
disposed of down the sanitary sewer.
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e Final Cleaning: Wash with a standard laboratory detergent and rinse thoroughly with
deionized water.

Spill Management

In the event of a spill, follow these procedures:
o Evacuate and Secure: Alert others in the area and restrict access.

o Personal Protection: Don appropriate PPE, including gloves, eye protection, and a lab coat.
For large spills, respiratory protection may be necessary.[7]

o Containment: For solid spills, carefully sweep or scoop the material to avoid creating dust.[5]
[6] For liquid spills, use an inert absorbent material (e.g., sand, vermiculite).

o Collection: Place the spilled material and any contaminated absorbent into a sealed, labeled
hazardous waste container.[5][6]

» Decontamination: Clean the spill area with water and a detergent. The cleaning materials
should also be disposed of as hazardous waste.

By adhering to these detailed procedures, you can ensure the safe and compliant disposal of
sodium feredetate, thereby protecting yourself, your colleagues, and the environment. Always
prioritize safety and consult your institution's EHS department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of
Sodium Feredetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092274/docs#a-comprehensive-guide-to-the-proper-
disposal-of-sodium-feredetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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